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Compound of Interest

Compound Name: 1,8-Diiodoanthracene

Cat. No.: B1337777 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information for the safe handling and disposal of 1,8-
diiodoanthracene, a compound utilized in the synthesis of advanced organic materials.[1]

Adherence to these procedures is vital to mitigate potential environmental hazards and ensure

a safe laboratory environment.

Key Safety and Hazard Information
While specific disposal protocols for 1,8-diiodoanthracene are not extensively detailed in

publicly available literature, the safety data for anthracene and its derivatives indicates that

these compounds are often classified as hazardous to the aquatic environment.[2][3]

Therefore, 1,8-diiodoanthracene should be handled as hazardous waste, with precautions

taken to prevent its release into the environment.[2][4]
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Property Value Reference

Molecular Formula C₁₄H₈I₂ [1]

Molecular Weight 430.02 g/mol [1]

Appearance Yellow solid [1]

Melting Point 190-191 °C [1]

Hazard Statements
Very toxic to aquatic life with

long-lasting effects.
[2]

Precautionary Statements

Avoid release to the

environment. Collect spillage.

Dispose of contents/container

to an approved waste disposal

plant.

[2]

Experimental Protocol for Disposal
The recommended procedure for the disposal of 1,8-diiodoanthracene involves segregation,

proper labeling, and transfer to a licensed professional waste disposal service. Direct disposal

into laboratory drains or general waste is strictly prohibited.

Step-by-Step Disposal Procedure:

Personal Protective Equipment (PPE): Before handling 1,8-diiodoanthracene, ensure

appropriate PPE is worn, including chemical-resistant gloves, safety goggles, and a

laboratory coat.

Waste Segregation:

Collect waste 1,8-diiodoanthracene, including any contaminated materials (e.g.,

weighing boats, filter paper, contaminated gloves), in a designated and clearly labeled

hazardous waste container.

The container must be compatible with the chemical, sealable, and in good condition.
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Do not mix 1,8-diiodoanthracene waste with other waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) office.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"1,8-Diiodoanthracene".

Include any other relevant hazard information as required by your institution and local

regulations.

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated secondary

containment area.

Keep the storage area away from incompatible materials.

Professional Disposal:

Contact your institution's EHS office to arrange for the collection and disposal of the

hazardous waste.

The disposal must be carried out by a licensed and certified hazardous waste contractor.

Provide the waste disposal service with the Safety Data Sheet (SDS) for the compound.

Spill Management:

In the event of a spill, contain the material to prevent it from entering drains or waterways.

[2][4][5]

Carefully collect the spilled solid using appropriate tools (e.g., spark-proof scoop) and

place it in the designated hazardous waste container.

Clean the affected area as per your laboratory's standard operating procedures for

hazardous spills.
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Disposal Workflow
The logical flow for the proper disposal of 1,8-diiodoanthracene is illustrated in the diagram

below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1337777?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Generation of 
1,8-Diiodoanthracene Waste

Wear Appropriate PPE

Spill Occurs

Segregate Waste into a 
Designated, Labeled Container

Store Waste Container in a 
Secure, Ventilated Area

Contact Institutional EHS Office 
for Pickup Arrangement

Licensed Hazardous Waste 
Contractor Collects Waste

End: Proper Disposal via 
Approved Facility

No

Contain and Collect Spill

Yes

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1,8-diiodoanthracene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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